Cas no 750599-10-1 (2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid)
750599-10-1 structure
Product Name:2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid
CAS No:750599-10-1
MF:C12H12O3
MW:204.221883773804
CID:1079555
PubChem ID:2113967
Update Time:2025-07-28
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (5,6-Dimethyl-benzofuran-3-yl)-acetic acid
- (5,6-DIMETHYL-1-BENZOFURAN-3-YL)ACETIC ACID
- 2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid
- MLS000056523
- 750599-10-1
- SR-01000052936-1
- 2-(5,6-Dimethylbenzofuran-3-yl)aceticacid
- F2124-0557
- SR-01000052936
- EN300-07911
- 2-(5,6-Dimethylbenzofuran-3-yl)acetic acid
- CHEMBL1336671
- HMS2303N12
- SMR000066851
- Z55928834
- CS-0220930
- AKOS000122348
- G26424
-
- MDL： MFCD06335048
- Inchi： 1S/C12H12O3/c1-7-3-10-9(5-12(13)14)6-15-11(10)4-8(7)2/h3-4,6H,5H2,1-2H3,(H,13,14)
- InChI Key： KRNWPUWNPFJHAM-UHFFFAOYSA-N
- SMILES： O1C=C(CC(=O)O)C2C=C(C)C(C)=CC1=2
Computed Properties
- Exact Mass: 204.078644241g/mol
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.4Ų
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B431270-25mg |
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic Acid |
750599-10-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B431270-50mg |
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic Acid |
750599-10-1 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B431270-250mg |
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic Acid |
750599-10-1 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM463552-1g |
(5,6-DIMETHYL-1-BENZOFURAN-3-YL)ACETIC ACID |
750599-10-1 | 95%+ | 1g |
$303 | 2023-02-17 | |
| Enamine | EN300-07911-0.05g |
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid |
750599-10-1 | 95.0% | 0.05g |
$66.0 | 2025-02-21 | |
| Enamine | EN300-07911-0.1g |
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid |
750599-10-1 | 95.0% | 0.1g |
$98.0 | 2025-02-21 | |
| Enamine | EN300-07911-0.25g |
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid |
750599-10-1 | 95.0% | 0.25g |
$142.0 | 2025-02-21 | |
| Enamine | EN300-07911-0.5g |
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid |
750599-10-1 | 95.0% | 0.5g |
$271.0 | 2025-02-21 | |
| Enamine | EN300-07911-1.0g |
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid |
750599-10-1 | 95.0% | 1.0g |
$371.0 | 2025-02-21 | |
| Enamine | EN300-07911-2.5g |
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid |
750599-10-1 | 95.0% | 2.5g |
$726.0 | 2025-02-21 |
2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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